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Introduction

TINUVIN-1130 is a liquid benzotriazole UV absorber designed for the protection of automotive
and industrial coatings.[1][2][3] Its primary function is to absorb harmful ultraviolet (UV)
radiation, thereby preventing the degradation of the coating and the underlying substrate.[4]
This document provides detailed application notes, experimental protocols for performance
evaluation, and a summary of its performance characteristics. TINUVIN-1130 is particularly
effective in preventing discoloration, cracking, and loss of gloss in coatings exposed to sunlight.

[3]

Chemical and Physical Properties

TINUVIN-1130 is a high-performance UV absorber with excellent photostability and thermal
stability, making it suitable for a wide range of coating applications, including those requiring
high-temperature curing cycles.[4]
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Property Value

Chemical Class Hydroxyphenyl Benzotriazole
Appearance Yellowish viscous liquid
Recommended Concentration 1.0 - 3.0% (by weight on binder solids)

0.5 - 2.0% Hindered Amine Light Stabilizers

Synergistic Additives i
(HALS) like TINUVIN-292 or TINUVIN-123

Mechanism of Action: UV Light Stabilization

TINUVIN-1130 belongs to the class of hydroxyphenyl benzotriazole UV absorbers. Its
mechanism of action involves the absorption of UV radiation and its dissipation as harmless
thermal energy through a process of intramolecular proton transfer. This prevents the UV
radiation from initiating degradation reactions within the coating's polymer matrix.
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Caption: Mechanism of UV stabilization by TINUVIN-1130.
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Synergistic Effects with Hindered Amine Light
Stabilizers (HALS)

For optimal performance, particularly in high-demand applications like automotive clearcoats,
TINUVIN-1130 is often used in combination with a Hindered Amine Light Stabilizer (HALS),
such as TINUVIN-292.[5][6] This synergistic combination provides comprehensive protection
against both UV radiation and free radicals generated during the degradation process.[5]

» TINUVIN-1130 (UVA): Acts as the primary UV screen, absorbing incoming UV radiation.

e HALS (e.g., TINUVIN-292): Acts as a free radical scavenger, neutralizing any free radicals
that may form, thus inhibiting polymer degradation.

This dual-protection mechanism significantly enhances the durability of the coating, leading to
improved gloss retention and resistance to cracking and delamination.[6]
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Caption: Synergistic protection mechanism of TINUVIN-1130 and HALS.

Performance Data in Automotive Clearcoats

The following tables summarize representative performance data of TINUVIN-1130 in a typical
automotive clearcoat, demonstrating its effectiveness in maintaining coating integrity after

accelerated weathering.

Table 1: Gloss Retention after Accelerated Weathering (ASTM G154)

. . Gloss after 1000 Gloss Retention

Formulation Initial Gloss (60°)

hours (%)
Control (No UV

92 45 48.9

Absorber)
2.0% TINUVIN-1130 93 85 91.4
2.0% TINUVIN-1130 +

90 96.8

1.0% HALS

Table 2: Color Change (AE*) after Accelerated Weathering (ASTM G154)

Formulation AE* after 1000 hours
Control (No UV Absorber) 5.8
2.0% TINUVIN-1130 1.2
2.0% TINUVIN-1130 + 1.0% HALS 0.8

Experimental Protocols
Accelerated Weathering Test (ASTM G154)

This protocol outlines the general procedure for evaluating the performance of TINUVIN-1130
in a coating formulation using a QUV accelerated weathering tester.
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1. Test Panel Preparation:

o Apply the coating formulations (Control, TINUVIN-1130, TINUVIN-1130 + HALS) to
standardized test panels (e.g., steel or aluminum).

e Ensure uniform film thickness across all panels.

o Cure the panels according to the coating manufacturer's specifications.

e Record the initial gloss (at 20°, 60°, and 85°) and color coordinates (CIELAB Lab*) for each
panel.

2. QUV Exposure:

e Set up the QUV tester according to ASTM G154, Cycle 1:

e 8 hours of UV exposure at 60°C using UVA-340 lamps.

e 4 hours of condensation at 50°C.

» Place the test panels in the QUYV tester.

e Run the exposure cycle for a predetermined duration (e.g., 1000, 2000 hours).

3. Performance Evaluation:

» At specified intervals (e.g., every 250 hours), remove the panels for evaluation.

o Measure the gloss and color of the exposed areas.

» Calculate gloss retention as a percentage of the initial gloss.

o Calculate the total color difference (AE) using the formula: AE = [(AL)\2 + (Aa)\? + (Ab*)\2]\1/2
 Visually inspect the panels for any signs of cracking, blistering, or other defects.

Click to download full resolution via product page

"Start" [shape=ellipse, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"]; "Panel Prep" [label="Test Panel
Preparation\n(Coating Application & Curing)"]; "Initial Measurements"
[label="Initial Measurements\n(Gloss & Color)"]; "QUV Exposure"
[Label="QUV Accelerated Weathering\n(ASTM G154, Cycle 1)"];

"Interim Measurements" [label="Interim Measurements\n(Every 250
hours)"]; "Final Measurements" [label="Final Measurements\n(After
1000/2000 hours)"]; "Data Analysis" [label="Data Analysis\n(Gloss
Retention, AE*, Visual Inspection)"]; "End" [shape=ellipse,
style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/product/b3417381?utm_src=pdf-body
https://www.benchchem.com/product/b3417381?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

"Start" -> "Panel Prep" -> "Initial Measurements" -> "QUV Exposure";
"QUV_Exposure" -> "Interim Measurements" [label="Periodic
Evaluation"]; "Interim Measurements" -> "QUV Exposure"; "QUV Exposure"
-> "Final Measurements" [label="Completion of Test"];

"Final Measurements" -> "Data Analysis" -> "End"; }

Caption: Experimental workflow for evaluating coating performance.

Application in Industrial Coatings

TINUVIN-1130 is also highly effective in a variety of industrial coating applications, including:

» General Industrial Metal Coatings: Protects against color fading and degradation of coatings
on metal substrates used in outdoor applications.

e Plastic Component Coatings: Prevents yellowing and embrittlement of coatings on plastic
parts.

» Wood Coatings: Preserves the natural appearance of wood by protecting the coating from
UV-induced degradation and the wood from discoloration.[1]

The recommended concentration and synergistic combinations with HALS are similar to those
for automotive coatings, but should be optimized based on the specific coating system and
performance requirements.

Conclusion

TINUVIN-1130 is a versatile and highly effective UV absorber for both automotive and industrial
coatings. Its ability to absorb a broad spectrum of UV radiation, coupled with its excellent
compatibility and thermal stability, makes it a valuable tool for formulators seeking to enhance
the long-term durability and appearance of their coatings. For superior protection, especially in
demanding environments, the combination of TINUVIN-1130 with a HALS light stabilizer is
strongly recommended. The experimental protocols provided herein offer a standardized
approach for evaluating the performance of TINUVIN-1130 and optimizing its concentration in
various coating systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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